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Compound Focus: Benzylpenicillin Impurity 11

CAS No.: 118-53-6

Cat. No.: S624159

Get Quote

The table below summarizes the key identification details for Penicillin Impurity 11, which is also known by

its chemical name [1].

Property Description

SynZeal CAT
No.

SZ-P016082 [1]

Chemical
Name

(2R,4S)-2-((2-(4-hydroxyphenoxy)acetamido)methyl)-5,5-dimethylthiazolidine-4-
carboxylic acid [1]

Molecular
Formula

C₁₅H₂₀N₂O₅S [1]

Molecular
Weight

340.4 g/mol [1]

Application Analytical method development, method validation (AMV), and Quality Control (QC)
for ANDA or commercial production [1]

Established Analytical Methods for Penicillin Impurities

While a direct method for Impurity 11 is not available, the following experimentally optimized protocols for

related penicillins and their impurities provide an excellent reference. You can adapt these conditions for a
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comparative study.

The table below outlines a general High-Performance Liquid Chromatography (HPLC) framework suitable

for method development and transfer activities [2].

Parameter Recommended Conditions

Instrumentation Ultra-High-Pressure Liquid Chromatography (UHPLC) system [2]

Operating
Pressure

Up to 1500 bar [2]

Column
Technology

Columns packed with 1.5 µm core-shell particles [2]

Mobile Phase Acetonitrile (ACN) mixed with a low-concentration acid (e.g., 0.2% aqueous
formic acid) in a gradient mode [2] [3]

Detection Mass Spectrometry (MS), typically Tandem Mass Spectrometry (MS/MS) [2] [3]

For a more specific example, the following methodology was used for the determination of eight common

penicillins (e.g., ampicillin, oxacillin, penicillin G) and can be a robust starting point [3].

Component Specification

Analytical Technique Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [3]

HPLC System Agilent 1100 series [3]

Analytical Column Synergi 4 µm MAX-RP 80A (100 × 2 mm) from Phenomenex [3]

Mobile Phase (A) Acetonitrile; (B) 0.2% Aqueous Formic Acid [3]

Gradient Program Starts at 90% B, decreases to 0% B over 16 minutes, then re-equilibrates [3]

Flow Rate 300 µL/min [3]

Mass Spectrometer Q-Trap 2000 with ESI Source [3]
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Component Specification

Ionization Mode Positive [3]

Data Acquisition Multiple Reaction Monitoring (MRM) [3]

Workflow for Method Transfer

The process of transferring an analytical method from one laboratory to another involves several critical

stages. The following diagram outlines a general workflow for method transfer, which you can adapt for

transferring a penicillin impurity method.
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Key Considerations for Your Guide

To build a comprehensive comparison guide, please consider the following aspects:

Performance Metrics:

Separation Efficiency: Compare critical parameters like peak capacity and resolution
between the old and new methods or across different laboratories [2].
Sensitivity: Evaluate Limit of Detection (LOD) and Limit of Quantification (LOQ) to ensure

the transferred method can detect and measure the impurity at required levels [3].
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Accuracy and Precision: Assess the method's reliability through recovery studies and

repeated measurements.

Method Adaptation:

The UHPLC methods using core-shell particles at high pressure can significantly increase
throughput and improve separation efficiency [2]. Your guide should compare analysis time
and resolution against conventional HPLC methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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